Cas no 265107-16-2 (1-(4-hydroxypiperidin-4-yl)ethan-1-one)

• Product Name: 1-(4-hydroxypiperidin-4-yl)ethan-1-one
• CAS No: 265107-16-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD28957975
• CID: 247698
• PubChem ID: 19814365
• Update Time: 2025-10-30

1-(4-hydroxypiperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-hydroxy-4-piperidinyl)-
• Ethanone, 1-(4-hydroxy-4-piperidinyl)- (9CI)
• 1-(4-hydroxypiperidin-4-yl)ethan-1-one
• Ethanone, 1-(4-hydroxy-4-piperidinyl)-

• MDL： MFCD28957975
• Inchi： 1S/C7H13NO2/c1-6(9)7(10)2-4-8-5-3-7/h8,10H,2-5H2,1H3
• InChI Key： VWADBHVASFOEHX-UHFFFAOYSA-N
• SMILES： C(=O)(C1(O)CCNCC1)C

Additional information on 1-(4-hydroxypiperidin-4-yl)ethan-1-one

Introduction to 1-(4-hydroxypiperidin-4-yl)ethan-1-one (CAS No. 265107-16-2)

1-(4-hydroxypiperidin-4-yl)ethan-1-one, also known by its CAS number 265107-16-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a hydroxy group and an acetone moiety. The unique structural characteristics of 1-(4-hydroxypiperidin-4-yl)ethan-1-one make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The chemical structure of 1-(4-hydroxypiperidin-4-yl)ethan-1-one can be represented as C₈H₁₅NO₂. The presence of the hydroxy group on the piperidine ring imparts significant reactivity and functional versatility to the molecule. This makes it an attractive building block for the development of new pharmaceuticals, particularly in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and cancer therapy.

Recent studies have highlighted the potential therapeutic applications of 1-(4-hydroxypiperidin-4-yl)ethan-1-one. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives are being explored for their potential in treating conditions such as rheumatoid arthritis and other inflammatory diseases. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, which are key mediators in the inflammatory response.

In addition to its anti-inflammatory properties, 1-(4-hydroxypiperidin-4-yl)ethan-1-one has also shown promise in neurodegenerative disease research. Studies have demonstrated that certain derivatives can cross the blood-brain barrier and modulate neurotransmitter systems, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to target specific receptors in the brain without significant side effects is a crucial factor in the development of these derivatives.

The synthetic pathways for producing 1-(4-hydroxypiperidin-4-yl)ethan-1-one have been extensively studied and optimized. One common method involves the reaction of 4-piperidone with an appropriate alcohol followed by acetylation. This process yields high purity products with good yields, making it suitable for large-scale production. The robustness and efficiency of these synthetic routes are essential for ensuring consistent quality and supply in both research and industrial settings.

The safety profile of 1-(4-hydroxypiperidin-4-yl)ethan-1-one is another important aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 1-(4-hydroxypiperidin-4-yl)ethan-1-one (CAS No. 265107-16-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an important intermediate in the development of novel therapeutics. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.